Cas no 2138193-56-1 (1-({(tert-butoxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-({(tert-butoxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2138193-56-1
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 5921315
• PubChem ID: 165799737
• Update Time: 2024-01-04

1-({(tert-butoxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({(tert-butoxy)carbonylamino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1083602
• 2138193-56-1
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-4-(propan-2-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C16H29NO4/c1-11(2)12-6-8-16(9-7-12,13(18)19)10-17-14(20)21-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key： XXJCGPXKRDTDJX-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OC(C)(C)C)CCC(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 299.20965841g/mol
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų